Cas no 890609-12-8 (N-(3-methoxyphenyl)-5-(phenoxymethyl)furan-2-carboxamide)

• Product Name: N-(3-methoxyphenyl)-5-(phenoxymethyl)furan-2-carboxamide
• CAS No: 890609-12-8
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 5439003
• Update Time: 2025-05-20

N-(3-methoxyphenyl)-5-(phenoxymethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-5-(phenoxymethyl)furan-2-carboxamide

• Inchi： 1S/C19H17NO4/c1-22-16-9-5-6-14(12-16)20-19(21)18-11-10-17(24-18)13-23-15-7-3-2-4-8-15/h2-12H,13H2,1H3,(H,20,21)
• InChI Key： HGUYXBMEYYKLMY-UHFFFAOYSA-N
• SMILES： O1C(COC2=CC=CC=C2)=CC=C1C(NC1=CC=CC(OC)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-methoxyphenyl)-5-(phenoxymethyl)furan-2-carboxamide

Comprehensive Overview of N-(3-methoxyphenyl)-5-(phenoxymethyl)furan-2-carboxamide (CAS No. 890609-12-8)

N-(3-methoxyphenyl)-5-(phenoxymethyl)furan-2-carboxamide, identified by its CAS number 890609-12-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of furan carboxamides, which are known for their diverse biological activities. The presence of both methoxyphenyl and phenoxymethyl groups in its structure contributes to its unique chemical properties, making it a subject of interest for scientists exploring novel therapeutic agents and crop protection solutions.

In recent years, the demand for furan-based compounds has surged due to their potential applications in drug discovery and sustainable agriculture. Researchers are particularly intrigued by the N-(3-methoxyphenyl)-5-(phenoxymethyl)furan-2-carboxamide structure, as it offers a promising scaffold for designing molecules with enhanced bioavailability and target specificity. The compound's CAS 890609-12-8 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

One of the key reasons behind the growing interest in N-(3-methoxyphenyl)-5-(phenoxymethyl)furan-2-carboxamide is its potential role in addressing global challenges such as antimicrobial resistance and food security. With the rise of antibiotic-resistant pathogens, scientists are exploring furan derivatives as potential alternatives. Similarly, in agriculture, this compound's structural features may contribute to the development of eco-friendly pesticides, aligning with the increasing consumer demand for sustainable farming practices.

The synthesis of CAS 890609-12-8 involves sophisticated organic chemistry techniques, including amide coupling reactions and furan ring modifications. These processes are often optimized to improve yield and purity, which are critical factors for industrial-scale production. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to characterize N-(3-methoxyphenyl)-5-(phenoxymethyl)furan-2-carboxamide, ensuring its quality and consistency for research purposes.

From a commercial perspective, 890609-12-8 is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical sectors. The compound's pricing and availability are influenced by factors such as raw material costs, regulatory requirements, and market demand. Companies often seek high-purity N-(3-methoxyphenyl)-5-(phenoxymethyl)furan-2-carboxamide for their R&D projects, emphasizing the need for reliable suppliers with stringent quality control measures.

Looking ahead, the future of N-(3-methoxyphenyl)-5-(phenoxymethyl)furan-2-carboxamide appears promising, with ongoing research exploring its potential in areas like cancer therapeutics and plant disease management. As the scientific community continues to unravel the compound's mechanisms of action, its applications are expected to expand, further solidifying its position as a valuable tool in modern chemistry and life sciences.